Cas no 156481-30-0 (Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide)

Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide structure
156481-30-0 structure
Product Name:Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide
CAS No:156481-30-0
MF:C31H40IO2P
MW:602.526342391968
CID:1331783
PubChem ID:71354060
Update Time:2025-04-20

Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide
    • (12-methoxy-12-oxododecyl)-triphenylphosphanium,iodide
    • DTXSID50778767
    • 156481-30-0
    • (12-Methoxy-12-oxododecyl)(triphenyl)phosphanium iodide
    • Inchi: 1S/C31H40O2P.HI/c1-33-31(32)26-18-7-5-3-2-4-6-8-19-27-34(28-20-12-9-13-21-28,29-22-14-10-15-23-29)30-24-16-11-17-25-30;/h9-17,20-25H,2-8,18-19,26-27H2,1H3;1H/q+1;/p-1
    • InChI Key: PKWMWHOHUPXDKW-UHFFFAOYSA-M
    • SMILES: [I-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 561.8676
  • Monoisotopic Mass: 602.18107g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 16
  • Complexity: 484
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Phosphonium, (12-methoxy-12-oxododecyl)triphenyl-, iodide Related Literature

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